3-chloro-4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H14ClFN2O4S/c1-24-17-4-2-3-5-19(17)28-18-9-6-12(10-14(18)20(24)25)23-29(26,27)13-7-8-16(22)15(21)11-13/h2-11,23H,1H3
• InChI Key: AFLRIOMBRCUIGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C20H14ClFN2O4S
• Molecular Weight: 432.9 g/mol

Description

3-chloro-4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H14ClFN2O4S and its molecular weight is 432.85. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Environmental Impact and Human Exposure : Benzenesulfonamide derivatives, including similar compounds, have been studied for their presence in environmental samples, such as outdoor air particulate matter. This research is significant for understanding human exposure and potential health risks associated with these compounds in various environments like air and water (Maceira, Marcé, & Borrull, 2018).

• Medicinal Chemistry and Drug Development : Research has demonstrated that benzenesulfonamide derivatives play a crucial role in the development of new pharmaceuticals. For instance, they have been used to create novel [1,4]oxazepine-based primary sulfonamides, showing strong inhibition of carbonic anhydrases, which are relevant in therapeutic contexts (Sapegin et al., 2018).

• Antitumor Activities : The antitumor activities of similar sulfonamide derivatives have been evaluated, showing promising results in targeting specific cancer cell lines. This includes their effectiveness against non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).

• Environmental Analysis : Techniques have been developed for the extraction and analysis of benzenesulfonamide compounds from environmental samples, like soil, which is crucial for monitoring their environmental impact and understanding their behavior in different ecosystems (Speltini et al., 2016).

• Photodynamic Therapy for Cancer : Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has shown potential for photodynamic therapy applications in cancer treatment. These compounds have been characterized for their photophysical and photochemical properties, which are essential for their effectiveness in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

• Anticancer and Genotoxicity Studies : The effect of sulfonamide derivatives on DNA binding, cleavage, genotoxicity, and anticancer activity has been explored, highlighting the significant role these compounds play in developing new cancer therapies (González-Álvarez et al., 2013).